Cas no 1805190-64-0 (4-Bromo-2-cyano-3-nitrobenzoic acid)
4-Bromo-2-cyano-3-nitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-Bromo-2-cyano-3-nitrobenzoic acid
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- MDL: MFCD28736750
- Inchi: 1S/C8H3BrN2O4/c9-6-2-1-4(8(12)13)5(3-10)7(6)11(14)15/h1-2H,(H,12,13)
- InChI Key: VHDFYOADRUJZLT-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C(=O)O)=C(C#N)C=1[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 331
- XLogP3: 1.7
- Topological Polar Surface Area: 107
4-Bromo-2-cyano-3-nitrobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015019395-1g |
4-Bromo-2-cyano-3-nitrobenzoic acid |
1805190-64-0 | 97% | 1g |
1,445.30 USD | 2021-06-18 | |
| Matrix Scientific | 193331-1g |
4-Bromo-2-cyano-3-nitrobenzoic acid, 95% |
1805190-64-0 | 95% | 1g |
$4998.00 | 2023-09-10 |
4-Bromo-2-cyano-3-nitrobenzoic acid Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 4-Bromo-2-cyano-3-nitrobenzoic acid
Recent Advances in the Application of 4-Bromo-2-cyano-3-nitrobenzoic Acid (CAS: 1805190-64-0) in Chemical Biology and Pharmaceutical Research
4-Bromo-2-cyano-3-nitrobenzoic acid (CAS: 1805190-64-0) is a multifunctional aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its bromo, cyano, and nitro functional groups, serves as a key intermediate in the synthesis of various bioactive molecules and drug candidates. Recent studies have explored its potential in medicinal chemistry, particularly in the development of novel inhibitors and probes for biological targets.
One of the most notable applications of 4-bromo-2-cyano-3-nitrobenzoic acid is its role as a building block in the synthesis of heterocyclic compounds. Researchers have utilized this compound to create libraries of small molecules with potential therapeutic effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of nitroaromatic derivatives that exhibit potent inhibitory activity against specific enzymes involved in inflammatory pathways. The study highlighted the compound's ability to modulate enzyme kinetics, making it a promising candidate for anti-inflammatory drug development.
In addition to its role in medicinal chemistry, 4-bromo-2-cyano-3-nitrobenzoic acid has been employed in chemical biology as a molecular probe. Its unique electronic properties, conferred by the nitro and cyano groups, enable it to interact with biological macromolecules in a predictable manner. A recent study in ACS Chemical Biology utilized this compound to develop fluorescent probes for detecting reactive oxygen species (ROS) in cellular environments. The probes demonstrated high selectivity and sensitivity, providing researchers with a valuable tool for studying oxidative stress-related diseases.
The compound's synthetic utility has also been explored in the context of drug discovery. A 2024 report in Bioorganic & Medicinal Chemistry Letters detailed its use in the synthesis of novel kinase inhibitors. The researchers leveraged the bromo substituent for further functionalization, resulting in compounds with enhanced binding affinity and selectivity for target kinases. This approach underscores the compound's potential as a versatile scaffold in the design of next-generation therapeutics.
Despite its promising applications, challenges remain in the large-scale production and optimization of 4-bromo-2-cyano-3-nitrobenzoic acid. Recent advancements in synthetic methodologies, such as flow chemistry and catalytic processes, have addressed some of these limitations. A 2023 study in Organic Process Research & Development reported an improved synthetic route that enhances yield and reduces environmental impact. These developments are critical for ensuring the compound's availability for future research and industrial applications.
In conclusion, 4-bromo-2-cyano-3-nitrobenzoic acid (CAS: 1805190-64-0) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to molecular probing, highlight its significance in the field. Ongoing research efforts are expected to further elucidate its potential and expand its utility in addressing unmet medical needs.
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